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Compound of Interest

Compound Name: 5-Octyl D-Glutamate

Cat. No.: B10765292

An In-depth Technical Guide to 5-Octyl D-Glutamate

This guide provides a comprehensive overview of the chemical structure, properties, and
biological significance of 5-Octyl D-Glutamate, tailored for researchers, scientists, and drug
development professionals. The information is compiled from chemical supplier data,
foundational literature on glutamate signaling, and established chemical synthesis
methodologies.

Chemical Structure and Properties

5-Octyl D-Glutamate is the D-enantiomer of glutamic acid esterified at the C5 (gamma)
carboxyl group with an octyl chain. This modification increases the molecule’s lipophilicity,
rendering it cell-permeable.

Chemical Identifiers

IUPAC Name: (2R)-2-amino-5-octoxy-5-oxopentanoic acid

Synonyms: D-glutamic acid 5-octyl ester, 5-Octyl ester D-glutamic acid[1]

CAS Number: 149332-65-0[1]

SMILES: CCCCCCCCOC(=0)CC--INVALID-LINK--C(=0)O[1]

INChl Key: UCDDOKSXLQWTOD-UHFFFAOYSA-N[1]
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Physicochemical Data

Quantitative data for 5-Octyl D-Glutamate is limited in published literature. The following table
summarizes available data for the compound and its shorter-chain analogs for comparison.

5-Octyl D- y-Ethyl L- y-n-Butyl L-
Property

Glutamate Glutamate[2] Glutamate
Molecular Formula C13H25NOa C7H13NOa4 CoH17NOa4
Molecular Weight 259.34 g/mol 175.18 g/mol 203.24 g/mol

Physical Form Crystalline Solid

Crystalline Solid

Crystalline Solid

Melting Point (°C) Data not available

179.9 - 180.3

176.8-177.3

Soluble in heated

Solubility Data not available Data not available
methanol (~1 mg/mL)

Storage Temperature -20°C Ambient Ambient

Purity (Typical) >98% N/A N/A

Synthesis and Formulation

A detailed experimental protocol for the synthesis of 5-Octyl D-Glutamate is not readily

available in peer-reviewed literature. However, based on established methods for the

preparation of other y-alkyl glutamates, a viable synthesis route is the direct acid-catalyzed

esterification of D-glutamic acid.

Experimental Protocol: Synthesis

This protocol is adapted from the methodology described for lower alkyl esters of glutamic acid.

Materials:
e D-Glutamic Acid
e 1-Octanol (Anhydrous)

e Sulfuric Acid (H2S04), ~100%
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» Diethylamine

» Ethanol (Anhydrous) for washing

o Reaction vessel with stirring and temperature control
Procedure:

e Reaction Setup: In a suitable reaction vessel, prepare a solution of 100% sulfuric acid in
anhydrous 1-octanol.

 Esterification: Add D-glutamic acid to the acidic alcohol solution. The typical molar ratio
would be approximately 1 mole of glutamic acid to 0.8 moles of sulfuric acid in a sufficient
volume of 1-octanol.

o Reaction Conditions: Stir the mixture at a controlled temperature, for example, 45°C, for
approximately 4 to 6 hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).

» Precipitation: Upon completion, prepare a solution of diethylamine in anhydrous ethanol. Add
this basic solution to the reaction mixture until it tests faintly alkaline. This neutralizes the
acid catalyst and causes the product to precipitate.

e |solation and Purification: Cool the mixture to approximately 20-30°C and filter the
precipitate. Wash the collected solid with hot ethanol to remove any unreacted starting
materials and salts.

» Drying: Dry the final product, 5-Octyl D-Glutamate, under vacuum.
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Diagram 1: Synthesis Workflow for 5-Octyl D-Glutamate
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Diagram 1. Synthesis Workflow for 5-Octyl D-Glutamate
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Protocol: Preparation of Stock Solutions

For biological experiments, proper preparation of stock solutions is critical.

e Solvent Selection: As per supplier data, 5-Octyl D-Glutamate is soluble in heated methanol
at approximately 1 mg/mL. For cell culture applications, DMSO is also a common solvent for
lipophilic compounds, though its suitability should be empirically determined.

e Preparation:
o Weigh the desired amount of 5-Octyl D-Glutamate in a sterile container.

o Add the appropriate volume of solvent (e.g., methanol). Gently warm the solution if
necessary to fully dissolve the compound.

o Purge the solution with an inert gas like nitrogen or argon to prevent oxidation, especially
for long-term storage.

o Filter-sterilize the stock solution through a 0.22 um syringe filter into a sterile, light-
protected container.

o Storage: Store the stock solution at -20°C. Supplier data suggests stability for at least 4
years under these conditions.

Biological Activity and Mechanism of Action

The primary biological function of 5-Octyl D-Glutamate is to serve as a pro-drug, delivering D-
glutamate across the cell membrane. The octyl ester group enhances lipid solubility, facilitating
passive diffusion into the cytoplasm.

Intracellular Hydrolysis and D-Glutamate Release

Once inside the cell, ubiquitous intracellular esterase enzymes cleave the ester bond, releasing
free D-glutamate and 1-octanol. This mechanism effectively bypasses the cell membrane's
general impermeability to charged amino acids, allowing for a targeted increase in the
intracellular concentration of D-glutamate.
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Diagram 2: Mechanism of Intracellular D-Glutamate Delivery
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Diagram 3: D-Glutamate's Role in NMDA Receptor Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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